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Compound of Interest

Compound Name: SBI-115

Cat. No.: B1681503

For Researchers, Scientists, and Drug Development Professionals

Introduction

SBI-115 is a potent and selective antagonist of the G protein-coupled bile acid receptor 1
(GPBARL), also known as TGR5.[1][2][3] It is a valuable tool for studying the physiological and
pathological roles of TGR5 signaling.[3] SBI-115 has been shown to decrease cell proliferation
and intracellular cAMP levels in various cell types, making it a key compound in research areas
such as polycystic liver disease, cancer, and metabolic disorders.[2][4] Proper preparation of a
stock solution is critical for obtaining reliable and reproducible experimental results. This
document provides detailed protocols for the preparation, storage, and handling of SBI-115
stock solutions in dimethyl sulfoxide (DMSO).

Physicochemical Properties and Solubility

SBI-115 is a white to beige powder. Its molecular formula is C1aH13CIN204S, with a molecular
weight of 340.78 g/mol .[2][5]

Solubility Data

The solubility of SBI-115 in DMSO can vary, and it is crucial to use fresh, anhydrous DMSO as
the compound is hygroscopic, which can impact solubility.[6][7] Sonication or gentle heating
may be required to fully dissolve the compound.[6][8]
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Property Value Source(s)
Molecular Formula C14H13CIN204S [2][5]
Molecular Weight 340.78 g/mol [2][5]
Appearance White to beige powder

Solubility in DMSO

2 mg/mL (clear solution) to 150
mg/mL (440.17 mM, sonication

recommended)

[8]

68 mg/mL (199.54 mM, use
fresh DMSO)

[7109][10]

100 mg/mL (293.44 mM,

requires ultrasonic)

[6]

Purity

>98% (HPLC)

[1]

Experimental Protocols

Materials
e SBI-115 powder

Vortex mixer

Sonicator (optional)

Calibrated balance

Pipettes and sterile tips

Anhydrous/fresh Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Protocol for Preparing a 10 mM SBI-115 Stock Solution
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This protocol provides a general method for preparing a commonly used 10 mM stock solution.
Adjustments can be made based on the desired final concentration and the specific solubility
information from the supplier.

o Preparation: Work in a clean, dry environment. Allow the SBI-115 vial to equilibrate to room
temperature before opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of SBI-115 powder. For 1 mL of a 10 mM
stock solution, you will need 3.41 mg of SBI-115 (Molecular Weight = 340.78 g/mol ).

 Dissolution:
o Add the weighed SBI-115 powder to a sterile microcentrifuge tube.

o Add the calculated volume of fresh, anhydrous DMSO. For 1 mL of stock solution, add 1
mL of DMSO.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
e Ensuring Complete Dissolution:
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, sonicate the solution for 5-10 minutes in a water bath sonicator.
Alternatively, gentle warming (e.g., in a 37°C water bath) can be applied. Avoid excessive
heat.

 Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution
can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots in a dry, dark environment.[5]

o Long-term storage: -80°C for up to 6 months to a year.[6][8]
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o Short-term storage: -20°C for up to 1 month.[6]

o The solid powder can be stored at -20°C for up to 3 years.[8]

Visualization of Key Processes
SBI-115 Mechanism of Action: TGR5 Signaling Pathway

SBI-115 acts as an antagonist to the TGR5 receptor. Upon activation by bile acids, TGR5
couples to the Gas protein, leading to the activation of adenylyl cyclase, which in turn increases

intracellular cyclic AMP (CAMP) levels. SBI-115 blocks this cascade by preventing the
activation of TGR5.[4][5]
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Caption: SBI-115 inhibits the TGR5 signaling pathway.

Experimental Workflow: SBI-115 Stock Solution
Preparation

The following diagram outlines the key steps for preparing a stock solution of SBI-115 in
DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1681503?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681503?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. caymanchem.com [caymanchem.com]
e 2. axonmedchem.com [axonmedchem.com]
e 3. SBI-115 - Wikipedia [en.wikipedia.org]

e 4. TGR5 contributes to hepatic cystogenesis in rodents with polycystic liver diseases via
cAMP/Gas signaling - PMC [pmc.ncbi.nlm.nih.gov]

e 5. medkoo.com [medkoo.com]

e 6. medchemexpress.com [medchemexpress.com]
o 7. selleckchem.com [selleckchem.com]

e 8. SBI-115 | GPCR19 | TargetMol [targetmol.com]
e 9. SBI-1157/= BA4 [selleck.cn]

e 10. selleck.co.jp [selleck.co.jp]

 To cite this document: BenchChem. [Application Notes and Protocols for Preparing SBI-115
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681503#preparing-sbi-115-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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